6-Methoxy-1H-indazole

• IUPAC Name: 6-methoxy-1H-indazole
• InChI: InChI=1S/C8H8N2O/c1-11-7-3-2-6-5-9-10-8(6)4-7/h2-5H,1H3,(H,9,10)
• InChI Key: CYEQSOYROKGJDA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=NN2
• Molecular Formula: C8H8N2O
• DSSTOX Substance ID: DTXSID70505279
• Molecular Weight: 148.16 g/mol
• CAS RN: 3522-07-4

Description

6-Methoxy-1H-indazole is a chemical compound with the molecular formula C8H8N2O. It is a derivative of indazole, a bicyclic compound consisting of a benzene ring fused to a pyrazole ring.

Synthesis Analysis

The synthesis of 1H-indazoles, including this compound, has been a subject of research. One study describes the selective electrochemical synthesis of 1H-indazoles. The outcomes of the electrochemical synthesis were determined by the nature of the cathode material.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring fused to a pyrazole ring, with a methoxy group attached to the 6th carbon of the benzene ring. The InChI code for this compound is InChI=1S/C8H8N2O/c1-11-7-3-2-6-5-9-10-8 (6)4-7/h2-5H,1H3, (H,9,10).

Chemical Reactions Analysis

The chemical reactions involving 1H-indazoles, including this compound, are diverse. For instance, the electrochemical synthesis of 1H-indazoles involves the use of a reticulated vitreous carbon cathode.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 148.16 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2. The compound has a rotatable bond count of 1. Its exact mass and monoisotopic mass are 148.063662883 g/mol. The topological polar surface area of the compound is 37.9 Ų.

Scientific Research Applications

Inhibition of Nitric Oxide Synthase

6-Methoxy-1H-indazole derivatives, such as 7-methoxy-1H-indazole, have been studied for their potential as inhibitors of nitric oxide synthase. This compound, in particular, has shown a specific interaction with the enzyme, contributing to its inhibitory activity (Sopková-de Oliveira Santos et al., 2002).

Anticancer Agents

Indazole derivatives, including those related to this compound, have demonstrated significant anticancer properties. For instance, 6-aminoindazole derivatives exhibit notable cytotoxicity against human colorectal cancer cell lines (Ngo Xuan Hoang et al., 2022).

Tubulin Polymerization Inhibitor

Certain indenopyrazoles with a methoxy group, closely related to this compound, have been identified as inhibitors of tubulin polymerization, showing promise in anti-cancer therapies by inhibiting cell growth in human cancer cells (Minegishi et al., 2015).

Electroactive Materials

Indazole derivatives, including methoxy-substituted compounds, have been researched for their thermal, optical, electrochemical, and photoelectrical properties. These materials are noted for their high thermal stabilities and potential application in electronic materials (Cekaviciute et al., 2012).

CC-Chemokine Receptor 4 Antagonists

Indazole arylsulfonamides, with methoxy-containing groups, have been synthesized and examined as human CCR4 antagonists. They are crucial in the development of pharmaceutical agents targeting CC-chemokine receptor 4 (Procopiou et al., 2013).

Mechanism of Action

Target of Action

Indazole-containing compounds are known to have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .

Mode of Action

For instance, some indazole derivatives have been found to inhibit cyclo-oxygenase-2 (COX-2), a key enzyme involved in inflammation .

Biochemical Pathways

For example, some indazole derivatives have been found to inhibit the production of prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and matrix metalloproteinase-13 (MMP-13), all of which play roles in inflammation .

Result of Action

Indazole derivatives have been found to have various effects at the molecular and cellular levels, such as inhibiting the production of certain inflammatory mediators .

Synthesis routes and methods

Procedure details

A mixture of 2-fluoro-4-methoxybenzaldehyde (1 g, 6.5 mmol) and hydrazine (7 mL) was heated to reflux for 4 h. The mixture was extracted with CH2Cl2. The combined organic layers were washed with water, brine, concentrated in vacuo, and purified by column chromatography (elution with PE/EtOAc=5:1) to afford 6-methoxy-1H-indazole (intermediate 42) (568 mg, 59%) as a yellow solid. HPLC: 99%, RT 2.159 min. MS (ESI) m/z 149.1[M+H]+.